N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)propionamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)propanamide
• InChI: InChI=1S/C11H15N3O3S/c1-4-11(15)12-8-5-6-9-10(7-8)14(3)18(16,17)13(9)2/h5-7H,4H2,1-3H3,(H,12,15)
• InChI Key: MVYHUSVFXXECEN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(S(=O)(=O)N2C)C
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)propionamide is a useful research compound. Its molecular formula is C11H15N3O3S and its molecular weight is 269.32. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)propionamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)propionamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity and Molecular Docking Studies

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)propionamide and related compounds with a thiadiazole scaffold have shown promising anticancer activity in vitro. These compounds have been synthesized through microwave-assisted methods, leading to a series of novel benzamide derivatives. Their anticancer efficacy was evaluated against several human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. The compounds demonstrated significant growth inhibitory effects, comparable to standard drugs like Adriamycin. Additionally, molecular docking studies were conducted to understand the mechanism of action, and ADMET predictions indicated good oral drug-like behavior for these compounds (Tiwari et al., 2017).

Oxidative Dimerization to 1,2,4-Thiadiazoles

The compound and its analogs have been involved in oxidative dimerization processes, particularly with thioamides. For instance, thioamides undergo oxidative dimerization in the presence of hypervalent iodine(V)-containing reagents to generate 3,5-disubstituted 1,2,4-thiadiazoles. This transformation occurs with excellent yields and illustrates the compound's utility in synthesizing novel thiadiazole derivatives with potential biological applications (Patil et al., 2009).

Antibacterial Agents and QSAR Studies

Derivatives of N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)propionamide have been synthesized and tested for their antibacterial properties. Novel analogs were designed, and their structures confirmed through various spectroscopic methods. Some compounds in this series displayed significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without being cytotoxic to mammalian cells. Moreover, quantitative structure-activity relationship (QSAR) studies provided insights into the structural features contributing to the antibacterial efficacy of these compounds (Palkar et al., 2017).